2-(Bromomethyl)-1-fluoro-3-(trifluoromethoxy)benzene

• IUPAC Name: 2-(bromomethyl)-1-fluoro-3-(trifluoromethoxy)benzene
• InChI: InChI=1S/C8H5BrF4O/c9-4-5-6(10)2-1-3-7(5)14-8(11,12)13/h1-3H,4H2
• InChI Key: IZELTHOGUPRSLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)CBr)OC(F)(F)F
• Molecular Formula: C8H5BrF4O
• Molecular Weight: 273.02 g/mol

Description

2-(Bromomethyl)-1-fluoro-3-(trifluoromethoxy)benzene is an organic compound with the molecular formula C8H6BrF3O It is a derivative of benzene, where the benzene ring is substituted with a bromomethyl group, a fluoro group, and a trifluoromethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the bromomethylation of 1-fluoro-3-(trifluoromethoxy)benzene using bromomethylating agents such as N-bromosuccinimide (NBS) in the presence of a radical initiator like benzoyl peroxide . The reaction is usually carried out in an inert solvent such as carbon tetrachloride or dichloromethane under reflux conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the reaction. Additionally, purification techniques such as distillation, crystallization, and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(Bromomethyl)-1-fluoro-3-(trifluoromethoxy)benzene can undergo various types of chemical reactions, including:

Nucleophilic Substitution Reactions: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, and alkoxides to form corresponding substituted products.

Oxidation Reactions: The bromomethyl group can be oxidized to form aldehydes or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The bromomethyl group can be reduced to a methyl group using reducing agents such as lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide, sodium methoxide, or primary amines in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Potassium permanganate in aqueous or acidic medium, or chromium trioxide in acetic acid.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in ethanol.

Major Products

Nucleophilic Substitution: Substituted benzyl derivatives.

Oxidation: Benzaldehyde or benzoic acid derivatives.

Reduction: Methyl-substituted benzene derivatives.

Scientific Research Applications

2-(Bromomethyl)-1-fluoro-3-(trifluoromethoxy)benzene has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules, particularly in the development of fluorinated compounds.

Biology: Investigated for its potential as a bioactive molecule in drug discovery and development.

Medicine: Explored for its potential use in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: Utilized in the production of specialty chemicals and materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 2-(Bromomethyl)-1-fluoro-3-(trifluoromethoxy)benzene depends on the specific chemical reactions it undergoes. For example, in nucleophilic substitution reactions, the bromomethyl group acts as a leaving group, allowing the nucleophile to attack the carbon atom and form a new bond. The presence of the fluoro and trifluoromethoxy groups can influence the reactivity and stability of the compound by electron-withdrawing effects, which can stabilize negative charges and enhance the electrophilicity of the carbon atom.

Comparison with Similar Compounds

Similar Compounds

• 1-(Bromomethyl)-2-fluoro-3-(trifluoromethoxy)benzene
• 1-(1-Bromoethyl)-4-(trifluoromethoxy)benzene
• 1-Bromo-3-(trifluoromethoxy)benzene

Uniqueness

2-(Bromomethyl)-1-fluoro-3-(trifluoromethoxy)benzene is unique due to the specific combination of substituents on the benzene ring The presence of both fluoro and trifluoromethoxy groups can significantly alter the compound’s electronic properties, making it more reactive in certain chemical reactions compared to similar compounds